Cas no 681471-91-0 (7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide
• CAS No: 681471-91-0
• MF: C₂₄H₂₁N₇O₂
• MW: 439.469243764877
• CID: 6472104
• Update Time: 2025-05-19

7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide
• 7-(2-(benzyloxy)phenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• Tetrazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-5-methyl-7-[2-(phenylmethoxy)phenyl]-N-3-pyridinyl-

• Inchi： 1S/C24H21N7O2/c1-16-21(23(32)27-18-10-7-13-25-14-18)22(31-24(26-16)28-29-30-31)19-11-5-6-12-20(19)33-15-17-8-3-2-4-9-17/h2-14,22H,15H2,1H3,(H,27,32)(H,26,28,30)
• InChI Key： CGAQYZLBULBDOA-UHFFFAOYSA-N
• SMILES： C12N=NNN1C(C1=CC=CC=C1OCC1=CC=CC=C1)C(C(NC1=CC=CN=C1)=O)=C(C)N=2

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide

Introduction to Compound with CAS No. 681471-91-0 and Product Name: 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide

The compound with the CAS number 681471-91-0 and the product name 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound belongs to a class of heterocyclic molecules that exhibit a unique combination of pharmacophoric features, making it a promising candidate for further investigation.

At the core of this compound's structure is a fused tetrazoloapyrimidine scaffold, which is known for its ability to interact with biological targets in diverse ways. The presence of a benzyloxy group at the 2-position of the phenyl ring and a methyl group at the 5-position of the tetrazoloapyrimidine ring introduces specific steric and electronic properties that can modulate its biological activity. Additionally, the pyridin-3-yl moiety at the N-position further enhances its potential as a pharmacological agent by providing a hydrogen bond acceptor site that can interact with biological targets.

Recent research in the field of heterocyclic chemistry has highlighted the importance of tetrazoloapyrimidine derivatives in developing novel therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to inhibit key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious diseases. The specific arrangement of functional groups in 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide suggests that it may exhibit similar properties.

In particular, studies have demonstrated that tetrazoloapyrimidine derivatives can act as inhibitors of enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed or mutated in various diseases, making them attractive targets for therapeutic intervention. The benzyloxy group in this compound may contribute to its binding affinity by forming hydrophobic interactions with pockets on the enzyme surface, while the methyl group could help stabilize the transition state during catalysis.

The pyridin-3-yl moiety is particularly noteworthy as it can engage in hydrogen bonding interactions with amino acid residues in protein targets. This feature is crucial for achieving high selectivity and efficacy. In recent years, there has been a growing interest in designing molecules that can selectively target specific isoforms of kinases or other enzymes involved in disease pathways. The structural features of 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-yl)-4H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxamide make it a compelling candidate for such targeted therapies.

Moreover, the compound's tetrazoloapyrimidine core is part of a larger class of heterocycles that have shown significant promise in clinical trials. For instance, some tetrazoloapyrimidine derivatives have been investigated for their anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. The presence of both benzyloxy and methyl groups in this compound may also contribute to its potential anti-inflammatory activity by modulating COX enzyme activity or interacting with other inflammatory pathways.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized and tested experimentally. Virtual screening techniques have been particularly useful in identifying promising candidates for further development. The structural features of 7-2-(benzyloxy)phenyl-5-methyl-N-(pyridin-3-y)-4H,7H,1,2,3,4tetrazolo1,5apyrimidine6carboxamide make it an excellent candidate for virtual screening against large databases of protein targets.

In conclusion,72(benzyloxy)phenyl5methylN(pyridin3-)yli) 4H,7H 1,2,3,4tetrazolo1,5apyrimidine6carboxamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and predicted biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop more sophisticated drug design strategies,this compound will undoubtedly play an important role in future drug development efforts.